Cas no 1414357-64-4 (2-(4-(2,3-Difluorophenoxy)-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(4-(2,3-Difluorophenoxy)-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
1414357-64-4 structure
Product Name:2-(4-(2,3-Difluorophenoxy)-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:1414357-64-4
MF:C18H18BF3O3
MW:350.1399
CID:4698899
Update Time:2019-12-02

2-(4-(2,3-Difluorophenoxy)-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Dioxaborolane, 2-[4-(2,3-difluorophenoxy)-2-fluorophenyl]-4,4,5,5-tetramethyl-
    • 2-(4-(2,3-Difluorophenoxy)-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • HGSDQNBEYNHDQB-UHFFFAOYSA-N
    • (4-(2,3-DIFLUOROPHENOXY)-2-FLUOROPHENYL)BORONIC ACID PINACOL ESTER
    • Inchi: 1S/C18H18BF3O3/c1-17(2)18(3,4)25-19(24-17)12-9-8-11(10-14(12)21)23-15-7-5-6-13(20)16(15)22/h5-10H,1-4H3
    • InChI Key: HGSDQNBEYNHDQB-UHFFFAOYSA-N
    • SMILES: FC1C([H])=C(C([H])=C([H])C=1B1OC(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])O1)OC1C([H])=C([H])C([H])=C(C=1F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 461
  • Topological Polar Surface Area: 27.7

2-(4-(2,3-Difluorophenoxy)-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

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